![molecular formula C22H23BrN2O2 B3868776 4-(4-bromophenyl)-1-(7-methoxy-4-methyl-2-quinolinyl)-4-piperidinol](/img/structure/B3868776.png)
4-(4-bromophenyl)-1-(7-methoxy-4-methyl-2-quinolinyl)-4-piperidinol
Overview
Description
4-(4-bromophenyl)-1-(7-methoxy-4-methyl-2-quinolinyl)-4-piperidinol is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a piperidinol derivative and has been found to possess significant pharmacological properties. The purpose of
Mechanism of Action
The exact mechanism of action of 4-(4-bromophenyl)-1-(7-methoxy-4-methyl-2-quinolinyl)-4-piperidinol is not fully understood. However, research has suggested that this compound may exert its pharmacological effects through the modulation of various signaling pathways. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation. It has also been found to inhibit the activity of PI3K/Akt/mTOR pathway, which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects:
Research on 4-(4-bromophenyl)-1-(7-methoxy-4-methyl-2-quinolinyl)-4-piperidinol has shown that it can modulate various biochemical and physiological processes in the body. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth. In addition, this compound has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(4-bromophenyl)-1-(7-methoxy-4-methyl-2-quinolinyl)-4-piperidinol in lab experiments is its ability to modulate various signaling pathways. This makes it a useful tool for studying the mechanisms underlying various diseases. However, one of the limitations of this compound is its low solubility, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research on 4-(4-bromophenyl)-1-(7-methoxy-4-methyl-2-quinolinyl)-4-piperidinol. One area of interest is its potential use in the treatment of neurodegenerative diseases. Further research is needed to determine the exact mechanism of action of this compound and its potential therapeutic applications. Another area of interest is the development of more effective methods for administering this compound in vivo, such as the use of nanoparticles or other drug delivery systems.
In conclusion, 4-(4-bromophenyl)-1-(7-methoxy-4-methyl-2-quinolinyl)-4-piperidinol is a promising compound that has potential therapeutic applications in the treatment of various diseases. Its ability to modulate various signaling pathways makes it a useful tool for studying the mechanisms underlying these diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Scientific Research Applications
Research on 4-(4-bromophenyl)-1-(7-methoxy-4-methyl-2-quinolinyl)-4-piperidinol has shown that it has potential therapeutic applications in the treatment of various diseases. This compound has been found to possess anti-inflammatory, anti-tumor, and anti-diabetic properties. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
4-(4-bromophenyl)-1-(7-methoxy-4-methylquinolin-2-yl)piperidin-4-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H23BrN2O2/c1-15-13-21(24-20-14-18(27-2)7-8-19(15)20)25-11-9-22(26,10-12-25)16-3-5-17(23)6-4-16/h3-8,13-14,26H,9-12H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKKHTHWIZQISTO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=C1C=CC(=C2)OC)N3CCC(CC3)(C4=CC=C(C=C4)Br)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H23BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Bromophenyl)-1-(7-methoxy-4-methylquinolin-2-yl)piperidin-4-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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